4-[(2,6-dimethylmorpholin-4-yl)carbonyl]-1-(2-methylphenyl)pyrrolidin-2-one

• IUPAC Name: 4-(2,6-dimethylmorpholine-4-carbonyl)-1-(2-methylphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C18H24N2O3/c1-12-6-4-5-7-16(12)20-11-15(8-17(20)21)18(22)19-9-13(2)23-14(3)10-19/h4-7,13-15H,8-11H2,1-3H3
• InChI Key: AEEBSPSKQFXQGG-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=O)C2CC(=O)N(C2)C3=CC=CC=C3C
• Molecular Formula: C18H24N2O3
• Molecular Weight: 316.4 g/mol
• Solubility: 47.1 [ug/mL] (The mean of the results at pH 7.4)

Description

Synthesis Analysis

The synthesis of complex organic compounds often involves multi-step reactions, employing strategies such as microwave-assisted processes, sequential combinations, and one-pot synthesis techniques to achieve the desired product. For example, the synthesis of related polyheterocyclic compounds often employs a sequential combination of various starting materials under specific conditions, such as microwave-assisted one-pot processes, to achieve high yields and specific molecular structures (Islas-Jácome et al., 2023). These methods highlight the complexity and creativity involved in organic synthesis.

Molecular Structure Analysis

The molecular structure of compounds similar to "4-[(2,6-dimethylmorpholin-4-yl)carbonyl]-1-(2-methylphenyl)pyrrolidin-2-one" has been extensively studied using techniques such as 1D and 2D NMR, FT-IR, and HRMS. These studies provide detailed information on the chemical environment of atoms within the molecule, molecular conformations, and the overall geometry of the compound. For instance, the crystal and molecular structures of related compounds have been determined, revealing insights into their crystalline form and molecular interactions (Karczmarzyk & Malinka, 2004).

Chemical Reactions and Properties

Chemical reactions involving compounds of this nature often include amination reactions, cyclization, and interactions with DNA, reflecting their potential for diverse chemical reactivity and applications. The Buchwald–Hartwig amination is a notable example, leading to the synthesis of new series of compounds with interesting photophysical and biomolecular binding properties (Bonacorso et al., 2018).